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Compound of Interest

Compound Name: Boc-L-beta-homotyrosine(OBzI)

Cat. No.: B558351

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount for laboratory safety and environmental
protection. This guide provides a detailed protocol for the safe disposal of Boc-L-beta-
homotyrosine(OBzl), a key building block in peptide synthesis.[1] While specific toxicity data
for this compound is limited, adherence to general best practices for chemical waste
management is essential.[2]

Chemical and Safety Data Overview

To ensure safe handling, it is crucial to be aware of the chemical properties and potential
hazards of Boc-L-beta-homotyrosine(OBzl). The following table summarizes key data
compiled from available safety information.
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Property

Value

Reference

Chemical Name

N-Boc-O-benzyl-L-beta-

homotyrosine

[3]

CAS Number 126825-16-9 [11[3]14]1[5]
Molecular Formula C22H27NO5 [11[3114]
Molecular Weight 385.46 g/mol [1114]
Appearance White powder [1]

Storage Conditions

0-8 °C, keep container tightly
closed and dry in a well-

ventilated place.

[1](2]

Known Hazards

May be harmful if inhaled. May
cause respiratory tract

irritation.

[2]

Incompatible Materials

Strong oxidizing agents,

Strong acids

[2]

Hazardous Decomposition

Oxides of carbon (CO, CO2),

nitrogen oxides (NOXx).

[2]

Experimental Protocol: Disposal of Boc-L-beta-
homotyrosine(OBzl)

This protocol outlines the step-by-step procedure for the safe disposal of Boc-L-beta-

homotyrosine(OBzl) waste, including contaminated materials.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Eye Protection: Wear tightly fitting safety goggles with side-shields.

o Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).
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Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if dust is
generated.[6]

Body Protection: Wear a lab coat. For larger spills, fire/flame resistant and impervious
clothing may be necessary.[6]

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of dust.[2]

. Waste Segregation and Collection:
Solid Waste:

o Collect waste Boc-L-beta-homotyrosine(OBzl) powder, contaminated paper towels, and
other solid materials in a designated, properly labeled, and sealed waste container.

o The container should be made of a material compatible with the chemical.

o Label the container clearly as "Non-halogenated Organic Solid Waste" and include the full
chemical name: "Boc-L-beta-homotyrosine(OBzl)".

Liquid Waste (if in solution):

[e]

If Boc-L-beta-homotyrosine(OBzl) is in a non-halogenated organic solvent, collect it in a
designated "Non-halogenated Organic Liquid Waste" container.

[e]

If it is in a halogenated solvent, collect it in a designated "Halogenated Organic Liquid
Waste" container.

[e]

Ensure the waste container is properly labeled with the chemical name and the solvent
used.

[e]

Do not mix incompatible waste streams.

. Spill Management:

Small Spills:
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o Wearing appropriate PPE, gently sweep up the spilled powder, avoiding dust formation.[2]
o Place the collected material into a labeled container for disposal.[2]

o Clean the spill area with a suitable solvent (e.g., ethanol) and collect the cleaning
materials as chemical waste.

e Large Spills:

o

Evacuate the area and ensure adequate ventilation.

[¢]

Follow your institution's emergency spill response procedures.

[¢]

Sweep or shovel the material into a suitable container for disposal.[2]

[e]

Prevent the spilled material from entering drains or waterways.[2]
4. Storage and Final Disposal:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials.

e Arrange for the disposal of the chemical waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of Boc-L-beta-homotyrosine(OBzl).
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Caption: Disposal workflow for Boc-L-beta-homotyrosine(OBzl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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